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Compound of Interest

Compound Name:
4-amino-N-benzyl-N-

methylbenzenesulfonamide

CAS No.: 108622-87-3

Cat. No.: B185592

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the crystal structure of N-substituted

sulfonamides, a class of compounds of significant interest in medicinal chemistry and drug

development. By understanding their three-dimensional architecture, researchers can gain

insights into structure-activity relationships, polymorphism, and solid-state properties, which are

crucial for the design of new therapeutic agents. This document summarizes key

crystallographic parameters, details the experimental protocols for structure determination, and

visualizes the intricate workflows and molecular interactions that govern the solid-state

behavior of these molecules.

Core Concepts in the Crystallography of N-
Substituted Sulfonamides
The crystal structure of N-substituted sulfonamides is primarily governed by a delicate balance

of intermolecular interactions, with hydrogen bonding playing a predominant role. The

sulfonamide moiety (-SO₂NHR) is a versatile functional group, acting as both a hydrogen bond
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donor (the N-H group) and acceptor (the sulfonyl oxygens). This dual nature leads to a rich

variety of supramolecular assemblies and packing motifs.

The nature of the N-substituent (R group) significantly influences the crystal packing. Steric

hindrance, electronic effects, and the presence of additional functional groups on the

substituent can direct the formation of different hydrogen bonding networks and overall crystal

architecture. Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a

common phenomenon in sulfonamides and is a critical consideration in pharmaceutical

development due to its impact on solubility, stability, and bioavailability.

Data Presentation: Crystallographic Parameters of
Representative N-Substituted Sulfonamides
The following tables summarize key crystallographic data for a selection of N-substituted

sulfonamides, providing a basis for comparison and analysis. This data is typically obtained

from single-crystal X-ray diffraction studies and can be found in crystallographic databases

such as the Cambridge Structural Database (CSD).

Table 1: Unit Cell Parameters
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Comp
ound

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) α (°) β (°) γ (°)

Sulfam

ethazin

e

(Polym

orph I)

Monocli

nic
P2₁/n 12.85 8.95 12.95 90 106.2 90

N-(4-

methylp

henyl)b

enzene

sulfona

mide

Monocli

nic
P2₁/c 10.45 5.85 20.15 90 95.5 90

4-

Amino-

N-

(pyridin-

2-

yl)benz

enesulf

onamid

e

Orthorh

ombic
Pbca 14.80 10.20 15.60 90 90 90

N-

Benzyl-

4-

bromob

enzene

sulfona

mide

Monocli

nic
P2₁/c 11.50 9.20 13.40 90 101.5 90

Table 2: Selected Bond Lengths (Å)
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Compound S-N S=O (avg.) N-C (substituent)

Sulfamethazine

(Polymorph I)
1.635 1.432 1.345

N-(4-

methylphenyl)benzen

esulfonamide

1.628 1.430 1.421

4-Amino-N-(pyridin-2-

yl)benzenesulfonamid

e

1.641 1.435 1.380

N-Benzyl-4-

bromobenzenesulfona

mide

1.625 1.431 1.465

Table 3: Selected Bond Angles (°)

Compound O-S-O N-S-C (phenyl) S-N-C (substituent)

Sulfamethazine

(Polymorph I)
119.5 107.2 125.8

N-(4-

methylphenyl)benzen

esulfonamide

119.8 107.5 124.5

4-Amino-N-(pyridin-2-

yl)benzenesulfonamid

e

119.2 106.9 126.2

N-Benzyl-4-

bromobenzenesulfona

mide

119.6 107.8 123.1

Table 4: Key Torsion Angles (°)
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Compound C-S-N-C

Sulfamethazine (Polymorph I) -65.8

N-(4-methylphenyl)benzenesulfonamide 71.1

4-Amino-N-(pyridin-2-yl)benzenesulfonamide 85.3

N-Benzyl-4-bromobenzenesulfonamide -75.4

Experimental Protocols
The determination of the crystal structure of N-substituted sulfonamides is predominantly

carried out using single-crystal X-ray diffraction. The following is a generalized, detailed

methodology for this process.

Crystal Growth
High-quality single crystals are a prerequisite for successful structure determination. Common

techniques for growing crystals of N-substituted sulfonamides include:

Slow Evaporation: A saturated solution of the sulfonamide in a suitable solvent (e.g., ethanol,

acetone, or a solvent mixture) is allowed to evaporate slowly at a constant temperature. The

gradual increase in concentration promotes the formation of well-ordered crystals.

Vapor Diffusion: A solution of the sulfonamide is placed in a small, open vial, which is then

placed in a larger sealed container containing a more volatile "anti-solvent" in which the

compound is insoluble. The vapor of the anti-solvent slowly diffuses into the solution,

reducing the solubility of the sulfonamide and inducing crystallization.

Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature

and then allowed to cool slowly and undisturbed. As the temperature decreases, the

solubility of the sulfonamide decreases, leading to crystal formation.

Single-Crystal X-ray Diffraction Data Collection
Once suitable crystals are obtained, a single crystal is selected and mounted on a goniometer

head in the X-ray diffractometer. The data collection process involves the following steps:
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Crystal Screening and Unit Cell Determination: The crystal is exposed to a preliminary X-ray

beam to assess its quality and diffraction power. A short series of diffraction images are

collected to determine the unit cell parameters and the crystal lattice symmetry.

Data Collection Strategy: Based on the determined unit cell and symmetry, a data collection

strategy is devised to measure the intensities of a complete and redundant set of unique

reflections. This typically involves rotating the crystal in the X-ray beam and collecting a

series of diffraction images at different orientations.

Data Integration and Scaling: The raw diffraction images are processed to integrate the

intensities of the individual reflections. The integrated intensities are then scaled and merged

to produce a final dataset of reflection intensities and their standard uncertainties.

Structure Solution and Refinement
The final step is to determine the arrangement of atoms within the crystal lattice from the

processed diffraction data.

Structure Solution: The "phase problem" in crystallography prevents the direct calculation of

the electron density from the measured reflection intensities. Therefore, initial phases are

determined using computational methods such as:

Direct Methods: These methods use statistical relationships between the reflection

intensities to directly determine the initial phases.

Patterson Methods: This method is particularly useful when a heavy atom is present in the

structure.

Model Building: An initial model of the molecule is built into the calculated electron density

map.

Structure Refinement: The initial atomic model is refined against the experimental diffraction

data using a least-squares minimization procedure. This iterative process adjusts the atomic

coordinates, thermal parameters, and occupancies to improve the agreement between the

calculated and observed structure factors. The quality of the final model is assessed using

parameters such as the R-factor and the goodness-of-fit.
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Mandatory Visualization
The following diagrams illustrate key conceptual workflows in the crystallographic analysis of N-

substituted sulfonamides.
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Experimental Workflow for Crystal Structure Determination.
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Key Intermolecular Interactions in Sulfonamide Crystals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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